Cas no 2229223-19-0 (2-cyclopropyl-1,3-thiazole-4-carbothioamide)

• Product Name: 2-cyclopropyl-1,3-thiazole-4-carbothioamide
• CAS No: 2229223-19-0
• MF: C₇H₈N₂S₂
• MW: 184.281818389893
• CID: 5838290
• PubChem ID: 165688696
• Update Time: 2025-10-24

2-cyclopropyl-1,3-thiazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-1,3-thiazole-4-carbothioamide
• 2229223-19-0
• EN300-1727986

• Inchi： 1S/C7H8N2S2/c8-6(10)5-3-11-7(9-5)4-1-2-4/h3-4H,1-2H2,(H2,8,10)
• InChI Key： AXOIIAWBBMIVHI-UHFFFAOYSA-N
• SMILES： S1C=C(C(N)=S)N=C1C1CC1

Computed Properties

• Exact Mass: 184.01289061g/mol
• Monoisotopic Mass: 184.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-cyclopropyl-1,3-thiazole-4-carbothioamide

Comprehensive Overview of 2-Cyclopropyl-1,3-thiazole-4-carbothioamide (CAS No. 2229223-19-0)

2-Cyclopropyl-1,3-thiazole-4-carbothioamide (CAS No. 2229223-19-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound belongs to the thiazole family, a class of sulfur- and nitrogen-containing heterocycles known for their diverse applications in medicinal chemistry. With the increasing demand for novel bioactive molecules, 2-cyclopropyl-1,3-thiazole-4-carbothioamide has emerged as a promising candidate for drug discovery and development.

The molecular structure of 2-cyclopropyl-1,3-thiazole-4-carbothioamide combines a thiazole core with a cyclopropyl substituent and a carbothioamide functional group. This combination enhances its potential as a building block for designing inhibitors targeting enzymes or receptors. Researchers are particularly interested in its role as a precursor for synthesizing thiazole derivatives, which are widely explored for their antimicrobial, antifungal, and anticancer properties. The compound's CAS number 2229223-19-0 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation.

In recent years, the scientific community has focused on sustainable and efficient synthesis methods for thiazole-based compounds. 2-Cyclopropyl-1,3-thiazole-4-carbothioamide aligns with this trend, as its synthesis can be optimized using green chemistry principles. The compound's carbothioamide moiety is particularly noteworthy, as it often contributes to hydrogen bonding interactions, improving binding affinity in biological systems. This feature makes it a valuable scaffold for developing small-molecule therapeutics, a hot topic in modern drug discovery.

From an industrial perspective, 2-cyclopropyl-1,3-thiazole-4-carbothioamide is also relevant to agrochemical innovation. Thiazole derivatives are known for their pesticidal and herbicidal activities, and this compound's cyclopropyl group may enhance its stability and bioavailability in environmental applications. As the demand for eco-friendly crop protection solutions grows, researchers are investigating its potential as a lead compound for next-generation agrochemicals.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are critical for its practical applications. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize 2-cyclopropyl-1,3-thiazole-4-carbothioamide and ensure its purity. These methods are frequently searched by chemists and quality control professionals, reflecting the compound's relevance in analytical workflows.

In summary, 2-cyclopropyl-1,3-thiazole-4-carbothioamide (CAS No. 2229223-19-0) represents a versatile and scientifically significant molecule with broad applications in pharmaceuticals and agrochemicals. Its structural uniqueness and functional groups make it a subject of ongoing research, particularly in the context of drug discovery and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple industries.